Cas no 81409-93-0 ((8beta,10xi)-N-[3-(dimethylamino)propyl]-N-(ethylcarbamoyl)-6-(1-methylethyl)ergoline-8-carboxamide)

• Product name: (8beta,10xi)-N-[3-(dimethylamino)propyl]-N-(ethylcarbamoyl)-6-(1-methylethyl)ergoline-8-carboxamide
• CAS No: 81409-93-0
• MF: C₂₆H₃₉N₅O₂
• MW: 453.62016
• CID: 1803690
• PubChem ID: 3067411

(8beta,10xi)-N-[3-(dimethylamino)propyl]-N-(ethylcarbamoyl)-6-(1-methylethyl)ergoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• (8beta,10xi)-N-[3-(dimethylamino)propyl]-N-(ethylcarbamoyl)-6-(1-methylethyl)ergoline-8-carboxamide
• (6aR,9R)-N-[3-(dimethylamino)propyl]-N-(ethylcarbamoyl)-7-propan-2-yl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
• BRN 6020752
• Ergoline-8-carboxamide, N-(3-(dimethylamino)propyl)-N-((ethylamino)carbonyl)-6-(1-methylethyl)-, (8-beta)-
• N-(3-(Dimethylamino)propyl)-N-((ethylamino)carbonyl)-6-isopropyl-ergoline-beta-carboxamide
• 81409-93-0
• N-[3-(Dimethylamino)propyl]-N'-ethyl-N-{[6-(propan-2-yl)ergolin-8-yl]carbonyl}carbamimidic acid
• DTXSID301001973

• Inchi： InChI=1S/C26H39N5O2/c1-6-27-26(33)30(12-8-11-29(4)5)25(32)19-13-21-20-9-7-10-22-24(20)18(15-28-22)14-23(21)31(16-19)17(2)3/h7,9-10,15,17,19,21,23,28H,6,8,11-14,16H2,1-5H3,(H,27,33)/t19-,21?,23-/m1/s1
• InChI Key： RGALGKWGBPVFBD-DICHZYRTSA-N
• SMILES： CCNC(=O)N(CCCN(C)C)C(=O)C1CC2C(CC3=CNC4=CC=CC2=C34)N(C1)C(C)C

Computed Properties

• Exact Mass: 453.31037550g/mol
• Monoisotopic Mass: 453.31037550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.7Ų